- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Pyrazolines
Pyrazolines are a class of heterocyclic organic compounds characterized by the presence of a five-membered ring containing three carbon atoms and two nitrogen atoms, typically arranged as -C=N-N-C-. These compounds exhibit a wide range of applications in various fields such as pharmaceuticals, agrichemicals, and materials science. In pharmaceutical research, pyrazolines are often utilized as intermediates or directly used in the synthesis of bioactive molecules due to their functional diversity and structural versatility. For example, they can serve as precursors for antitumor agents, anti-inflammatory drugs, and analgesics through the modification of side chains and introduction of specific substituents. Additionally, in the field of agrichemicals, pyrazolines are explored for their pesticidal potential due to their ability to inhibit key enzymes involved in insect physiology. The tunable nature of these compounds allows for the optimization of biological activity and selectivity, making them a valuable resource in synthetic chemistry.
-
Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
-
Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
-
Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
-
N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
-
A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
